![molecular formula C12H9N3O3 B2626582 2-[(2-Furylmethyl)amino]-5-nitrobenzonitrile CAS No. 852702-44-4](/img/structure/B2626582.png)
2-[(2-Furylmethyl)amino]-5-nitrobenzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-[(2-Furylmethyl)amino]-5-nitrobenzonitrile” is an organic compound that belongs to the group of amino-nitrobenzonitriles. It has a molecular weight of 243.22 and a molecular formula of C12H9N3O3 .
Molecular Structure Analysis
The molecular structure of “2-[(2-Furylmethyl)amino]-5-nitrobenzonitrile” is represented by the formula C12H9N3O3 . This indicates that the compound consists of 12 carbon atoms, 9 hydrogen atoms, 3 nitrogen atoms, and 3 oxygen atoms.Scientific Research Applications
Chemical Synthesis and Compound Formation
2-Fluoro-5-nitrobenzonitrile, a related compound to 2-[(2-Furylmethyl)amino]-5-nitrobenzonitrile, has been synthesized and reacted with various amines, amino acids, and NH-heteroaromatic compounds, resulting in the formation of N-(2-cyano-4-nitrophenyl) derivatives. This process has been used to study the proton magnetic resonance spectra of these derivatives, providing insights into the structural aspects of these compounds (Wilshire, 1967).
Novel Compound Synthesis
2-Aminobenzonitriles have been synthesized from 2-arylindoles through nitrosation and sequential iron(III)-catalyzed C-C bond cleavage, demonstrating a method to rapidly synthesize benzoxazinones. This synthesis method features an inexpensive iron(III) catalyst and is scalable for large preparations, showcasing the chemical's utility in creating novel organic structures (Chen et al., 2018).
Formation of Benzoxazine Derivatives
Heating 2-amino-5-nitrobenzonitrile with cyclohexanone and other ketones in the presence of a catalyst leads to the formation of novel benzoxazine derivatives. These compounds have been characterized by various spectroscopic techniques and their crystal structures have been determined through X-ray diffraction, contributing to the understanding of their chemical and physical properties (Li et al., 2006).
Hydrogen Bonding Studies
In the study of hydrogen bonding, molecules of 2-amino-3-bromo-5-nitrobenzonitrile, a compound structurally similar to 2-[(2-Furylmethyl)amino]-5-nitrobenzonitrile, have been linked by hydrogen bonds to form sheets built from alternating rings. This study provides valuable information about the hydrogen bonding capabilities of nitrobenzonitrile derivatives and their potential applications in designing new materials or molecular systems (Glidewell et al., 2002).
Hydrogenation and Chemical Transformation
The hydrogenation of nitrobenzonitriles, including compounds similar to 2-[(2-Furylmethyl)amino]-5-nitrobenzonitrile, has been studied using Raney nickel catalysts. This research highlights the influence of the position of substituents on the hydrogenation process and the formation of various intermediates, contributing to the understanding of chemical transformations of nitrobenzonitriles (Koprivova & Červený, 2008).
properties
IUPAC Name |
2-(furan-2-ylmethylamino)-5-nitrobenzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9N3O3/c13-7-9-6-10(15(16)17)3-4-12(9)14-8-11-2-1-5-18-11/h1-6,14H,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWQOVKBNYCXJHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNC2=C(C=C(C=C2)[N+](=O)[O-])C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2-Furylmethyl)amino]-5-nitrobenzonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.